Cas no 5331-03-3 (Dimethyl 2-phenylsulfanylhexanedioate)

• Product name: Dimethyl 2-phenylsulfanylhexanedioate
• CAS No: 5331-03-3
• MF: C₁₄H₁₈O₄S
• MW: 282.355323314667
• CID: 1585652
• PubChem ID: 220028

Dimethyl 2-phenylsulfanylhexanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-phenylsulfanylhexanedioate
• CTK4J7543
• AC1Q5YWJ
• AR-1I5416
• AC1L580R
• AG-J-53348
• 2-phenylsulfanyl-adipic acid dimethyl ester
• Di-methyl-2-phenylthio-hexan-dioat
• 2-Phenylmercapto-adipinsaeure-dimethylester
• dimethyl 2-(phenylsulfanyl)hexanedioate
• NSC2235
• Di-methyl-2-phenylthio-hexan-dioat;2-phenylsulfanyl-adipic acid dimethyl ester;2-Phenylmercapto-adipinsaeure-dimethylester;
• 5331-03-3
• 2-(PHENYLTHIO)HEXANEDIOIC ACID, DIMETHYL ESTER
• NSC-2235
• DTXSID20277398

• Inchi： InChI=1S/C14H18O4S/c1-17-13(15)10-6-9-12(14(16)18-2)19-11-7-4-3-5-8-11/h3-5,7-8,12H,6,9-10H2,1-2H3
• InChI Key： OJRYTGNJDCKLLN-UHFFFAOYSA-N
• SMILES： COC(=O)CCCC(C(=O)OC)SC1=CC=CC=C1

Computed Properties

• Exact Mass: 282.09300
• Monoisotopic Mass: 282.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9Ų
• XLogP3: 2.9

Experimental Properties

• Density: 1.16
• Boiling Point: 369.5°C at 760 mmHg
• Flash Point: 169.5°C
• Refractive Index: 1.534
• PSA: 77.90000
• LogP: 2.66360

Dimethyl 2-phenylsulfanylhexanedioate Security Information

Dimethyl 2-phenylsulfanylhexanedioate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%